Cas no 1341074-26-7 (2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine)

• Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine
• CAS No: 1341074-26-7
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• MDL: MFCD19650753
• CID: 5159108
• PubChem ID: 64107272
• Update Time: 2026-03-04

2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-4-yl)tetrahydro-2H-pyran-4-amine
• 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine
• 2H-Pyran-4-amine, tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-

• MDL： MFCD19650753
• Inchi： 1S/C9H15N3O/c1-12-6-7(5-11-12)9-4-8(10)2-3-13-9/h5-6,8-9H,2-4,10H2,1H3
• InChI Key： LUJBSCAJUSLCOU-UHFFFAOYSA-N
• SMILES： O1CCC(CC1C1C=NN(C)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: -0.5
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine

Professional Introduction to Compound with CAS No. 1341074-26-7 and Product Name: 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine

The compound with the CAS number 1341074-26-7 and the product name 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates a pyrazole moiety, which is a well-known heterocyclic scaffold frequently utilized in medicinal chemistry for its bioisosteric properties and ability to modulate various biological pathways.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of 1-methyl-1H-pyrazole derivatives in the design of novel therapeutic agents. The presence of the methyl group at the 1-position of the pyrazole ring enhances the compound's lipophilicity, making it more suitable for membrane interactions and thus potentially improving its pharmacokinetic profile. This modification is particularly relevant in the context of developing small-molecule inhibitors targeting membrane-bound receptors and enzymes.

The oxan-4-amine component of the compound introduces a tetrahydrofuran-like ring system, which is known for its ability to enhance binding affinity and selectivity. This structural feature is particularly valuable in the design of drugs that require precise interaction with biological targets. The combination of these two moieties results in a compound that exhibits promising properties for further exploration in medicinal chemistry.

One of the most intriguing aspects of this compound is its potential as a scaffold for developing drugs that interact with protein kinases, which are critical targets in oncology and inflammatory diseases. The pyrazole ring can serve as a hinge-binding motif, allowing for optimal positioning relative to key residues in the active site of kinases. Additionally, the amine group provides a site for further derivatization, enabling chemists to fine-tune the compound's properties to achieve desired pharmacological effects.

Recent studies have demonstrated that derivatives of 1-methyl-pyrazole exhibit significant activity against various kinases, including those involved in cancer cell proliferation and survival. For instance, modifications to the pyrazole ring have been shown to enhance binding affinity while minimizing off-target effects. The oxan-4-amine moiety further contributes to this by providing steric bulk that can improve selectivity over closely related kinases.

In addition to its potential as an anti-cancer agent, this compound has shown promise in preclinical studies as a modulator of inflammatory pathways. The pyrazole scaffold is known to interact with transcription factors and other signaling molecules involved in inflammation, making it a valuable tool for developing anti-inflammatory drugs. The unique structural features of this compound may allow it to selectively target specific inflammatory pathways without affecting others, thereby reducing side effects associated with broader-spectrum anti-inflammatory agents.

The synthesis of 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the pyrazole ring typically begins with cyclocondensation reactions involving hydrazines and ketones or aldehydes. Subsequent functionalization steps are then employed to introduce the oxan-4-amine moiety, often through reductive amination or nucleophilic substitution reactions. These synthetic strategies underscore the importance of well-designed synthetic routes in enabling access to complex molecular structures.

The chemical properties of this compound have been thoroughly characterized through spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed insights into the compound's structure and purity, ensuring that it meets the stringent requirements for pharmaceutical applications. Additionally, computational studies have been employed to predict potential interactions between this compound and biological targets, aiding in the rational design of derivatives with enhanced activity.

The pharmacological evaluation of 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific kinases with high selectivity, suggesting its potential as a lead compound for drug development. In vivo studies have further corroborated these findings by showing that it can modulate relevant biological pathways without significant toxicity or off-target effects.

The development of novel therapeutic agents relies heavily on advances in synthetic chemistry and pharmacological understanding. The case of 2-(1-methyl-1H-pyrazol-4-yl)oxan-4-amine exemplifies how structural modifications can lead to compounds with enhanced therapeutic potential. By leveraging knowledge from heterocyclic chemistry and computational modeling, researchers can design molecules that are both effective and safe for clinical use.

As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds like 1341074-26-7 will play an increasingly important role in drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. The ongoing exploration of such compounds underscores their significance as tools for advancing medical science.